5-chloro-N-(2,3-dimethoxy-2-methylpropyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-(2,3-dimethoxy-2-methylpropyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C10H16ClNO4S2/c1-10(16-3,7-15-2)6-12-18(13,14)9-5-4-8(11)17-9/h4-5,12H,6-7H2,1-3H3
• InChI Key: OZEYVKASGQXOCW-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=C(S1)Cl)(COC)OC
• Molecular Formula: C10H16ClNO4S2
• Molecular Weight: 313.8 g/mol

Description

5-chloro-N-(2,3-dimethoxy-2-methylpropyl)thiophene-2-sulfonamide is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic properties. This compound is a sulfonamide derivative and has been shown to have promising effects in various biological systems.

Scientific Research Applications

Topical Ocular Hypotensive Activity

5-chloro-N-(2,3-dimethoxy-2-methylpropyl)thiophene-2-sulfonamide is part of a series of compounds evaluated for their potential in treating glaucoma through topical ocular hypotensive activity. These compounds, including various 5-substituted thieno[2,3-b]thiophene-2-sulfonamides, are designed to inhibit carbonic anhydrase, improving water solubility and minimizing pigment binding in the iris, optimizing them for glaucoma treatment applications (Prugh et al., 1991).

Solubilization and Micellar Media Interaction

The compound's structurally related derivatives have been studied for their solubilization behavior in micellar solution of anionic surfactant Sodium dodecyl sulphate (SDS). The interaction and solubilization process, characterized by thermodynamic parameters, suggest spontaneous, enthalpy, and entropy-driven solubilization, shedding light on the compound's behavior in surfactant-based systems (Saeed et al., 2017).

Pharmaceutical Relevance

Further research has explored the synthesis of thiophene sulfonamide derivatives through Suzuki cross-coupling reactions, including their potential as urease inhibitors, antibacterial agents, and hemolytically active compounds. This highlights the compound's relevance in developing new pharmaceutical agents with specific biological activities (Noreen et al., 2017).

Cytotoxicity Studies

Investigations into the cytotoxicity of aminomethylselenopheno[3,2-b]thiophene sulfonamides, a related class of compounds, against various cancer cell lines provide insights into the therapeutic potential of sulfonamide derivatives in cancer treatment. These studies underscore the importance of structural modifications for enhancing biological activity (Arsenyan et al., 2016).

Anticonvulsant and Cerebrovasodilatory Effects

The sulfonamide derivatives, including 5-(arylthio)-, 5-(arylsulfinyl)-, and 5-(arylsulfonyl)thiophene-2-sulfonamides, have been evaluated for their anticonvulsant activities, with some demonstrating significant effects. These findings indicate potential applications in the development of new treatments for epilepsy and conditions requiring cerebrovasodilation (Barnish et al., 1981).